Cas no 1020719-69-0 ((R,S)-N-Nitroso Anatabine-2,4,5,6-d4)

• Product Name: (R,S)-N-Nitroso Anatabine-2,4,5,6-d4
• CAS No: 1020719-69-0
• MF: C₁₀H₁₁N₃O
• MW: 193.238488435745
• CID: 824094
• PubChem ID: 45040112
• Update Time: 2025-07-16

(R,S)-N-Nitroso Anatabine-2,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• (R,S)-N-NITROSOANATABINE-2,4,5,6-D4
• (R,S)-N-Nitroso Anat
• (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 Also See N524753
• (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 (Major)
• (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 (0.1 mg
• (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 (1 mg
• 1,2,3,6-Tetrahydro-1-nitroso-2,3'-bipyridine-2',4',5',6'-d4
• 1,2,3,6-Tetrahydro-1-nitroso-2,3'-bipyridine-2',4',5',6'-d4 (Major)
• NAT-d4
• NAT-d4 (Major)
• (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 (0.1 Mg/ML in Methanol)
• HY-145476S
• 1-Nitroso(2',4',5',6'-~2~H_4_)-1,2,3,6-tetrahydro-2,3'-bipyridine
• 1020719-69-0
• (R,S)-N-Nitroso Anatabine-2,4,5,6-d4
• (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 (1 mg/mL in Methanol)
• DTXSID90662151
• 2,3,4,6-tetradeuterio-5-(1-nitroso-3,6-dihydro-2H-pyridin-2-yl)pyridine
• J-000610
• NAT-d4 (Major); 1,2,3,6-Tetrahydro-1-nitroso-2,3'-bipyridine-2',4',5',6'-d4 (Major);
• 2,3'-Bipyridine-2',4',5',6'-d4, 1,2,3,6-tetrahydro-1-nitroso-
• CS-0415970
• 2,3'-Bipyridine-2',4',5',6'-d4, 1,2,3,6-tetrahydro-1-nitroso-; (RS)-N-Nitrosoanatabine D4 (pyridinyl D4); (R,S)-N-Nitroso Anatabine-2,4,5,6-d4
• (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 (40ug/ml in Acetonitrile)
• 1-nitroso-1,2,3,6-tetrahydro(2',4',5',6'-?H?)-2,3'-bipyridine
• N-Nitrosoanatabine-d4
• AKOS030246229

• Inchi： 1S/C10H11N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h1-4,6,8,10H,5,7H2/i3D,4D,6D,8D
• InChI Key： ZJOFAFWTOKDIFH-AJEVBKBKSA-N
• SMILES： O=NN1CC=CCC1C1C([2H])=NC([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 193.11500
• Monoisotopic Mass: 193.115318967g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.56000
• LogP: 2.00390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on (R,S)-N-Nitroso Anatabine-2,4,5,6-d4

Comprehensive Analysis of (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 (CAS No. 1020719-69-0): Properties, Applications, and Research Insights

The compound (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 (CAS No. 1020719-69-0) is a deuterated derivative of anatabine, a naturally occurring alkaloid found in plants of the Solanaceae family. This isotopically labeled variant has gained significant attention in pharmaceutical and biochemical research due to its unique structural properties and applications in metabolic studies, drug development, and analytical chemistry. The incorporation of deuterium atoms at positions 2, 4, 5, and 6 enhances its utility as a stable isotope tracer, making it invaluable for mass spectrometry and NMR spectroscopy.

Recent advancements in isotope labeling techniques have propelled the demand for compounds like (R,S)-N-Nitroso Anatabine-2,4,5,6-d4. Researchers are particularly interested in its role in cancer research, where it serves as a reference standard for studying nitrosamine formation and its implications in cellular pathways. The compound's deuterated structure minimizes interference in bioanalytical assays, ensuring higher accuracy in quantifying metabolites. This aligns with the growing focus on precision medicine and personalized therapeutic strategies.

From a chemical perspective, (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 exhibits distinct stability under physiological conditions, making it suitable for longitudinal studies. Its molecular weight and isotopic purity (typically >98%) are critical for pharmacokinetic modeling, a hot topic in AI-driven drug discovery. As the pharmaceutical industry increasingly adopts machine learning algorithms to predict drug behavior, the need for high-quality labeled compounds like this has surged.

Environmental scientists are also exploring the compound's potential in trace analysis of nitrosamines in food and water. With rising public concern over food safety and environmental contaminants, (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 serves as a reliable internal standard for detecting low-abundance nitrosamines—a subject frequently searched in academic and regulatory circles. Its application in LC-MS/MS methods has been cited in studies addressing global health regulations.

In summary, (R,S)-N-Nitroso Anatabine-2,4,5,6-d4 (CAS No. 1020719-69-0) bridges multiple disciplines, from translational medicine to environmental monitoring. Its versatility and compliance with Good Laboratory Practice (GLP) standards underscore its relevance in contemporary research. As interest in deuterated compounds and nitrosamine risk assessment grows, this compound remains at the forefront of scientific innovation.